Cas no 1442-00-8 (Benzoic acid,2-(methylthio)-, ethyl ester)

Benzoic acid,2-(methylthio)-, ethyl ester structure
1442-00-8 structure
Product Name:Benzoic acid,2-(methylthio)-, ethyl ester
CAS No:1442-00-8
MF:C10H12O2S
MW:196.266081809998
CID:155736
PubChem ID:245819
Update Time:2025-04-19

Benzoic acid,2-(methylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-(methylthio)-, ethyl ester
    • ethyl 2-methylsulfanylbenzoate
    • 2-Methylmercapto-benzoesaeure-aethylester
    • 2-Methylthiobenzoesaeureaethylester
    • ethyl 2-methylthiobenzoate
    • o-Carboxyethylphenyl-methylthioether
    • o-Methylmercapto-benzoesaeureaethylester
    • SCHEMBL2027590
    • ethyl 2-(methylsulfanyl)benzoate
    • DTXSID10288918
    • AKOS006240958
    • NSC-58102
    • 1442-00-8
    • NSC58102
    • Benzoic acid, 2-(methylthio)-, ethyl ester
    • 2-Methylsulfanylbenzoic acid ethyl ester
    • Inchi: 1S/C10H12O2S/c1-3-12-10(11)8-6-4-5-7-9(8)13-2/h4-7H,3H2,1-2H3
    • InChI Key: JMIMEGUMLPEMLS-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1C(=O)OCC

Computed Properties

  • Exact Mass: 196.05600
  • Monoisotopic Mass: 196.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 51.6A^2

Experimental Properties

  • Density: 1.13
  • Boiling Point: 284.7°Cat760mmHg
  • Flash Point: 128.4°C
  • Refractive Index: 1.55
  • PSA: 51.60000
  • LogP: 2.58520

Benzoic acid,2-(methylthio)-, ethyl ester Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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